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Compound of Interest

Compound Name: L-Alaninol

Cat. No.: B1674331 Get Quote

L-Alaninol: A Core Technical Profile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet in-depth overview of the fundamental

physicochemical properties of L-Alaninol. The information is presented to support research

and development activities where this chiral amino alcohol is utilized as a key building block or

reagent. L-Alaninol, systematically known as (2S)-2-aminopropan-1-ol, is a valuable chiral

intermediate in the synthesis of various pharmaceutical compounds and asymmetric catalysts.

Core Properties of L-Alaninol
The fundamental quantitative data for L-Alaninol are summarized in the table below. These

properties are essential for reaction planning, analytical method development, and quality

control.
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Property Value

Molecular Formula C3H9NO[1][2][3][4]

Molecular Weight 75.11 g/mol [1][2][5]

IUPAC Name (2S)-2-aminopropan-1-ol[1]

CAS Number 2749-11-3[1][3][4][5]

Appearance
Clear viscous liquid[1] to clear pale yellow

liquid[6]

Density 0.965 g/mL at 25 °C[5][6]

Melting Point -2 °C[5][6]

Boiling Point 72-73 °C @ 11 mmHg[5][6]

Refractive Index n20/D 1.450[5]

Logical Relationship of Core Identifiers
The following diagram illustrates the direct logical relationship between the common name of

the compound, its empirical chemical formula, and its calculated molecular weight. This

hierarchical representation is fundamental to chemical informatics and substance identification.

Caption: Relationship between L-Alaninol's name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.peptide.com/product/l-alaninol-2749-11-3/
https://mainchem.com/wp-content/uploads/docs/CAS-2749-11-3.pdf
https://www.echemi.com/products/pid_Seven18575-l-alaninol.html
https://www.benchchem.com/product/b1674331#l-alaninol-molecular-weight-and-formula
https://www.benchchem.com/product/b1674331#l-alaninol-molecular-weight-and-formula
https://www.benchchem.com/product/b1674331#l-alaninol-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1674331?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

